Cas no 554423-03-9 (3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 554423-03-9
• MF: C₇H₆N₂OS₂
• MW: 198.265338420868
• CID: 843694
• PubChem ID: 2431991
• Update Time: 2025-04-19

3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• 3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 554423-03-9
• SCHEMBL19079882
• 2-Mercapto-3-methylthieno[2,3-d]pyrimidin-4(3H)-one
• HMS1783K03
• G35246
• 2-Mercapto-3-methyl-3H-thieno[2,3--d]pyrimidin-4-one
• AKOS000116472
• Z56907624
• 3-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• EN300-05550
• 4-hydroxy-3-methylthieno[2,3-d]pyrimidine-2-thione
• J-509765
• 3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD03978463
• Inchi： 1S/C7H6N2OS2/c1-9-6(10)4-2-3-12-5(4)8-7(9)11/h2-3H,1H3,(H,8,11)
• InChI Key： YZHNKLQNNXOOMN-UHFFFAOYSA-N
• SMILES： S1C=CC2C(N(C)C(NC1=2)=S)=O

Computed Properties

• Exact Mass: 197.99215517g/mol
• Monoisotopic Mass: 197.99215517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines